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Compound of Interest

Compound Name: Chlorantraniliprole

Cat. No.: B1668704 Get Quote

This guide provides a detailed comparison of the environmental profiles of two widely used

insecticides: chlorantraniliprole, an anthranilic diamide, and imidacloprid, a neonicotinoid. The

following sections present quantitative data on their ecotoxicity and environmental fate, outline

common experimental methodologies, and visualize key pathways and processes to offer an

objective resource for researchers and environmental scientists.

Comparative Ecotoxicity and Environmental Fate
The following tables summarize key quantitative data regarding the toxicity of

chlorantraniliprole and imidacloprid to various non-target organisms and their behavior in the

environment.

Table 1: Acute Toxicity to Non-Target Terrestrial Organisms
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Species Endpoint Chlorantraniliprole Imidacloprid

Honey Bee (Apis

mellifera)

Adult Acute Oral LD₅₀

(µ g/bee )
> 4[1] 0.013 (13 ng/bee)[2]

Honey Bee (Apis

mellifera)

Adult Acute Contact

LD₅₀ (µ g/bee )
> 100 (formulation)[1] 0.060 (60 ng/bee)[2]

Honey Bee (Apis

mellifera)

Larval Oral LD₅₀ (µ

g/larva/day )
0.119[1]

Sublethal effects on

development at 30

ppb in pollen

Bumble Bee (Bombus

impatiens)
Chronic Toxicity

Less toxic than

clothianidin

Reduced queen

survival and foraging

Ground-Nesting Bee

(Peponapis pruinosa)
Reproductive Effects

No significant effect

from one formulation

85% fewer nests, 89%

fewer offspring

Monarch Butterfly

(Danaus plexippus)
Larval LC₅₀

Highly toxic, 5-20x

more toxic than

imidacloprid

Less toxic than

chlorantraniliprole

Earthworm (Eisenia

fetida/andrei)

Acute LC₅₀ (mg/kg

soil)
> 1000 3.05 - 10.6

Earthworm (Eisenia

fetida/andrei)
Sublethal Effects

Weight loss and

reduced reproduction

at 5.0-10.0 mg/kg

Avoidance behavior

and histopathological

damage at 0.1-0.8

mg/kg

Bobwhite Quail Chronic Dietary
9% eggshell thinning

at 20.7 mg/kg/day
N/A

Rat (Mammal

surrogate)

Acute Oral LD₅₀

(mg/kg)
> 5000 450

Table 2: Acute Toxicity to Non-Target Aquatic Organisms
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Species Endpoint
Chlorantraniliprole
(µg/L)

Imidacloprid (µg/L)

Rainbow Trout

(Oncorhynchus

mykiss)

96-hr LC₅₀ > 13,800 > 100,000

Fathead Minnow

(Pimephales

promelas)

96-hr LC₅₀ > 12,600 229,000

Daphnia magna

(Water Flea)
48-hr EC₅₀ 35.8

37 - 115 (0.037 -

0.115 ppm)

Mysid Shrimp

(Americamysis bahia)
96-hr LC₅₀ 7.8 39

Crayfish

(Procambarus clarkii)
96-hr LC₅₀ 951 N/A

Midge (Chironomus

riparius)
Chronic NOAEC N/A 1.0

Table 3: Environmental Fate and Properties

Parameter Chlorantraniliprole Imidacloprid

Soil Aerobic Half-Life (days) 228 - 924 40 - 200+

Water Photolysis Half-Life 32.8 days (aqueous) 1 - 4 hours

Soil-Water Partition Coefficient

(Koc)
153 - 526 L/g 229 - 307

Water Solubility (mg/L) 1.023 500 - 600

Bioaccumulation Potential Unlikely (Log Kow = 2.90) Low

Leaching/Runoff Potential
Mobile; potential to leach and

runoff

High potential to leach and

runoff
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Experimental Protocols
The data presented above are derived from standardized ecotoxicological studies. Below are

outlines of typical methodologies used to assess the environmental impact of insecticides.

Protocol 1: Avian Acute Oral Toxicity Test (OECD Guideline 223)

Objective: To determine the acute oral toxicity (LD₅₀) of a substance to birds.

Test Species: Bobwhite quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos).

Methodology:

Acclimation: Birds are acclimated to laboratory conditions for at least 7 days.

Dosing: A single dose of the test substance (e.g., chlorantraniliprole) is administered

orally via gavage to fasted birds. A control group receives the vehicle only. Multiple dose

levels are used to determine a dose-response curve.

Observation: Birds are observed for mortality and signs of toxicity at 1, 3, and 6 hours

post-dosing, and then daily for 14 days. Body weight is recorded at the start and end of

the study.

Endpoint: The LD₅₀ (the dose estimated to be lethal to 50% of the test population) is

calculated using statistical methods.

Protocol 2: Aquatic Invertebrate Acute Immobilisation Test (OECD Guideline 202)

Objective: To determine the acute toxicity (EC₅₀) of a substance to aquatic invertebrates.

Test Species:Daphnia magna.

Methodology:

Test Setup: Young daphnids (<24 hours old) are exposed to a range of concentrations of

the test substance (e.g., imidacloprid) in a defined aqueous medium. A control group is

maintained in the medium without the test substance.
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Exposure: Exposure occurs for 48 hours under controlled conditions (temperature, light).

Observation: The number of immobile daphnids (those unable to swim within 15 seconds

after gentle agitation) is recorded at 24 and 48 hours.

Endpoint: The EC₅₀ (the concentration estimated to cause immobilisation in 50% of the

test population) is calculated for the 48-hour exposure period.

Protocol 3: Earthworm Acute Toxicity Test (OECD Guideline 207)

Objective: To determine the acute toxicity (LC₅₀) of a substance to earthworms in artificial

soil.

Test Species:Eisenia fetida.

Methodology:

Soil Preparation: An artificial soil mixture (sand, kaolin clay, peat) is prepared. The test

substance is thoroughly mixed into the soil at various concentrations. A control soil

contains no test substance.

Exposure: Adult earthworms with a developed clitellum are introduced into test containers

with the prepared soil.

Incubation: The containers are maintained under controlled temperature and light

conditions for 14 days.

Assessment: At 7 and 14 days, the soil is searched, and the number of surviving and dead

worms is recorded. Behavioral changes are also noted.

Endpoint: The LC₅₀ (the concentration estimated to be lethal to 50% of the earthworms) is

calculated for the 14-day period.

Visualizations: Pathways and Processes
Mode of Action Comparison
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The fundamental difference in the mode of action between chlorantraniliprole and

imidacloprid dictates their selectivity and toxicological profiles.
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Chlorantraniliprole (Diamide)

Imidacloprid (Neonicotinoid)

Chlorantraniliprole Ryanodine Receptor (RyR)
in Muscle Cell

Activates Uncontrolled Ca²⁺ Release
from Sarcoplasmic Reticulum

Muscle Contraction,
Paralysis, Death

Imidacloprid

Nicotinic Acetylcholine
Receptor (nAChR) in Neuron

Binds Irreversibly

Continuous Nerve
Stimulation

Acetylcholine (ACh)
(Neurotransmitter)

Blocked

Paralysis,
Death
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Phase 1: Preparation

Phase 2: Exposure

Phase 3: Observation & Data Collection

Phase 4: Analysis & Reporting

Test Organism
Acclimation

Dosing & Exposure
(Range of Concentrations)

Preparation of Test Substance
(Stock Solutions, Soil Mixing)

Preparation of Controls
(Vehicle/Negative Control)

Record Endpoints
(Mortality, Immobilization,

Reproduction, Sublethal Effects)

Specified Duration
(e.g., 48h, 14d, 21d)

Statistical Analysis
(LC₅₀ / EC₅₀ / NOEC Calculation)

Final Report & Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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